Cas no 1470065-39-4 (N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine)

• Product Name: N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine
• CAS No: 1470065-39-4
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5311134
• PubChem ID: 102583447
• Update Time: 2025-08-05

N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,5-Dimethyl-N-benzylthiazole-2-amine
• AKOS040724668
• N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine
• F6754-6588
• 1470065-39-4
• N,5-Dimethyl-N-(phenylmethyl)-2-thiazolamine

• Inchi： 1S/C12H14N2S/c1-10-8-13-12(15-10)14(2)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： DSCDELFRZJIGHW-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1N(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 343.1±45.0 °C(Predicted)
• pka: 5.63±0.10(Predicted)

Additional information on N-benzyl-N,5-dimethyl-1,3-thiazol-2-amine

N-Benzenesulfonyl-N',N'-dimethylethylenediamine: A Comprehensive Overview

N-Benzenesulfonyl-N',N'-dimethylethylenediamine, also known by its CAS number 1470065-39-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of ethylenediamine, a widely used diamine in the synthesis of various polymers and chelating agents. The introduction of the benzenesulfonyl group and dimethyl substituents imparts unique chemical properties, making it a valuable compound in modern chemistry.

The structure of N-Benzenesulfonyl-N',N'-dimethylethylenediamine consists of a central ethylene diamine backbone with two nitrogen atoms. One nitrogen is substituted with a benzenesulfonyl group, while the other is dimethylated. This structure not only enhances the compound's stability but also provides versatile reactivity. The benzenesulfonyl group acts as an electron-withdrawing substituent, increasing the electrophilicity of the adjacent nitrogen atom. This feature makes the compound highly reactive in nucleophilic substitution reactions, which is advantageous in organic synthesis.

Recent studies have highlighted the potential of N-Benzenesulfonyl-N',N'-dimethylethylenediamine as a precursor for synthesizing advanced materials. For instance, researchers have employed this compound to develop novel polyamides with enhanced thermal stability and mechanical properties. These materials are promising candidates for high-performance applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, N-Benzenesulfonyl-N',N'-dimethylethylenediamine has been explored as a chelating agent in metal complexation. The compound's ability to form stable complexes with transition metals has led to its use in catalytic systems for various organic transformations. Recent findings indicate that these metal complexes exhibit high catalytic activity in cross-coupling reactions, which are critical in drug discovery and fine chemical synthesis.

The synthesis of N-Benzenesulfonyl-N',N'-dimethylethylenediamine involves a multi-step process that typically begins with the sulfonation of benzene to produce benzenesulfonic acid. This intermediate is then converted into the sulfonyl chloride derivative, which reacts with dimethylamine to form N,N-dimethylbenzenesulfonamide. Finally, this intermediate undergoes nucleophilic substitution with ethylenediamine to yield the target compound. The reaction conditions are optimized to ensure high yields and purity.

From an environmental perspective, N-Benzenesulfonyl-N',N'-dimethylethylenediamine exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial applications to minimize ecological impact. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in chemical manufacturing, and researchers are exploring greener synthesis routes for this compound.

In conclusion, N-Benzenesulfonyl-N',N'-dimethylethylenediamine (CAS 1470065-39-4) stands as a versatile and valuable compound in contemporary chemistry. Its unique structure enables diverse applications ranging from polymer synthesis to catalysis. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing materials science and organic synthesis.